Cas no 2228814-67-1 (2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene
• CAS No: 2228814-67-1
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• CID: 6489914
• PubChem ID: 165964573
• Update Time: 2025-06-08

2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene
• EN300-1992154
• 2228814-67-1

• Inchi： 1S/C10H9ClF2O/c1-6(5-11)10-8(13)3-7(12)4-9(10)14-2/h3-4H,1,5H2,2H3
• InChI Key： PXILWQZMBBFSEY-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C(=CC(=CC=1OC)F)F

Computed Properties

• Exact Mass: 218.0309989g/mol
• Monoisotopic Mass: 218.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene

Introduction to 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene (CAS No. 2228814-67-1)

2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228814-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its aromatic structure, incorporating both fluorine and chlorine substituents, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene consists of a benzene ring modified with a propenyl group at the 2-position, a methoxy group at the 3-position, and two fluorine atoms at the 1 and 5 positions. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of fluorine atoms in 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene is particularly noteworthy, as fluorine can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. For instance, fluorine substitution can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved oral bioavailability.

Moreover, the chloropropenyl moiety in this compound introduces a region of unsaturation that can participate in various chemical reactions, such as electrophilic addition or nucleophilic substitution, providing synthetic chemists with multiple avenues for structural modification. This flexibility makes 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene a versatile scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of fluorinated aromatic compounds in addressing various therapeutic challenges. For example, research has demonstrated that fluorinated molecules can exhibit improved binding affinity to enzymes and receptors involved in critical biological pathways. The unique electronic properties conferred by the fluorine atoms may enhance interactions with target proteins, leading to more effective therapeutic outcomes.

The methoxy group at the 3-position of 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene further contributes to its pharmacological profile by influencing solubility and metabolic pathways. Methoxy-substituted aromatic compounds are known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The combination of these functional groups in a single molecule suggests that 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene may possess multiple biological functions simultaneously.

In the context of drug discovery, the structural features of 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene make it an attractive candidate for further exploration. Computational modeling and high-throughput screening techniques have been employed to evaluate its potential interactions with various biological targets. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammation.

The synthesis of 2-(3-chloroprop-1-en-2-yl)-1,5-difluoro-3-methoxybenzene involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(3-chloroprop-1-en-2-ylium)-15difluoromethyl - 13methoxyphenol (CAS No.22288714 -67 - 11) are expected to play an increasingly important role in drug development pipelines. The unique combination of functional groups in this molecule provides a rich foundation for medicinal chemists to explore novel pharmacological activities.

The impact of fluorine substitution on the electronic properties of aromatic systems has been extensively studied in recent literature. Fluorinated aromatic compounds are known to exhibit distinct spectroscopic properties and reactivity patterns compared to their non-fluorinated counterparts. These differences make fluorinated derivatives valuable tools for studying molecular interactions at the atomic level.

In conclusion, 22(31Chloprop -12 yl)15difl uoromethyl13methoxyphenol (CAS No22288714 -67 -11) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and functional groups offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. Further studies are warranted to fully elucidate its biological activities and explore its applications in drug development.